Cas no 3085-45-8 (2,2'-Sulfinyldiethanol)

2,2'-Sulfinyldiethanol is a sulfur-containing diol with the molecular formula C₄H₁₀O₃S. This compound features a sulfinyl group (–S(=O)–) bridging two ethanol moieties, imparting unique reactivity and solubility properties. It serves as a versatile intermediate in organic synthesis, particularly in the production of specialty polymers, surfactants, and cross-linking agents. The sulfinyl group enhances its utility as a ligand or modifier in coordination chemistry and catalysis. Its bifunctional structure allows for further derivatization, enabling applications in pharmaceuticals and agrochemicals. The compound exhibits good solubility in polar solvents, facilitating its use in homogeneous reaction systems. Its stability and functional group compatibility make it valuable for tailored chemical transformations.
2,2'-Sulfinyldiethanol structure
2,2'-Sulfinyldiethanol structure
Product Name:2,2'-Sulfinyldiethanol
CAS No:3085-45-8
MF:C4H10O3S
MW:138.185400485992
CID:310497
PubChem ID:18330
Update Time:2025-10-29

2,2'-Sulfinyldiethanol Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2,2'-sulfinylbis-
    • 2-(2-hydroxyethylsulfinyl)ethanol
    • 2,2'-SULFINYLDIETHANOL
    • Thiodiglycol sulfoxide
    • 2,2'-Sulfinyldietanol
    • 2,2'-Sulphinylbis-ethanol
    • 2,2'-sulphinyldiethanol
    • ETHANOL,2,2'-SULFINYLBIS
    • Sulfinyldiethanol
    • Thiodiglycol sulphoxide
    • EN300-6490291
    • AKOS005616206
    • CS-0256472
    • AB01331803-02
    • NSC-743000
    • NCGC00340586-01
    • 2-(2-hydroxyethanesulfinyl)ethan-1-ol
    • NSC743000
    • .beta.,.beta.'-Dihydroxydiethyl sulphoxide
    • 4-01-00-02437 (Beilstein Handbook Reference)
    • 3085-45-8
    • BRN 1749705
    • beta,beta'-Dihydroxydiethyl sulphoxide
    • XHKPPUVICXLDRJ-UHFFFAOYSA-N
    • FT-0694427
    • thiodiethanol-S-oxide
    • DTXSID30184862
    • ETHANOL, 2,2'-SULFINYLBIS-
    • MFCD00020611
    • AI3-07250
    • SCHEMBL711303
    • 2,2'-Sulfinyldiethanol
    • Inchi: 1S/C4H10O3S/c5-1-3-8(7)4-2-6/h5-6H,1-4H2
    • InChI Key: XHKPPUVICXLDRJ-UHFFFAOYSA-N
    • SMILES: S(CCO)(CCO)=O

Computed Properties

  • Exact Mass: 138.03500
  • Monoisotopic Mass: 138.035065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 65.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.7
  • XLogP3: -2.1

Experimental Properties

  • Density: 1.394
  • Melting Point: 111 °C
  • Boiling Point: 434.3°Cat760mmHg
  • Flash Point: 216.5°C
  • Refractive Index: 1.57
  • PSA: 76.74000
  • LogP: -0.41460

2,2'-Sulfinyldiethanol Security Information

2,2'-Sulfinyldiethanol Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2,2'-Sulfinyldiethanol Pricemore >>

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Additional information on 2,2'-Sulfinyldiethanol

2,2'-Sulfinyldiethanol: A Comprehensive Overview

The compound with CAS No 3085-45-8, commonly known as 2,2'-Sulfinyldiethanol, is a versatile chemical entity that has garnered significant attention in various scientific and industrial domains. This compound is characterized by its unique structure, which consists of two ethanol groups connected by a sulfinyl bridge. The sulfinyl group (-SO-) plays a pivotal role in determining the compound's chemical properties and reactivity. Recent studies have highlighted its potential applications in fields such as catalysis, biomedical research, and materials science.

The synthesis of 2,2'-Sulfinyldiethanol typically involves the reaction of sulfur dioxide with diethyl sulfate or other suitable sulfonating agents. This process yields a compound with a molecular formula of C4H10O3S and a molecular weight of 134.19 g/mol. Its physical properties include a melting point of approximately 65°C and a boiling point around 160°C under standard atmospheric pressure. The compound is soluble in water and common organic solvents, making it suitable for various chemical reactions and formulations.

In recent years, researchers have explored the use of 2,2'-Sulfinyldiethanol as a chelating agent in metal complexation. Its ability to form stable complexes with transition metals has been leveraged in catalytic applications, particularly in the field of organometallic chemistry. For instance, studies have demonstrated its effectiveness as a ligand in palladium-catalyzed cross-coupling reactions, which are widely used in pharmaceutical synthesis and fine chemical production.

Beyond its catalytic applications, 2,2'-Sulfinyldiethanol has also shown promise in biomedical research. Its ability to act as an antioxidant has been investigated in the context of protecting cells from oxidative stress. Recent findings suggest that it may serve as a potential candidate for developing new therapeutic agents targeting age-related diseases and neurodegenerative conditions.

In the realm of materials science, 2,2'-Sulfinyldiethanol has been employed as a building block for constructing functional polymers and hybrid materials. Its sulfur-containing structure contributes to the formation of strong intermolecular bonds, enhancing the mechanical and thermal properties of the resulting materials. This has opened up opportunities for its use in advanced composites and high-performance coatings.

The environmental impact of 2,2'-Sulfinyldiethanol has also been a topic of interest among researchers. Studies have shown that it exhibits low toxicity to aquatic organisms under controlled conditions, making it a safer alternative to traditional chemicals in certain industrial processes. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, CAS No 3085-45-8 (2,2'-Sulfinyldiethanol) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in catalysis, biomedical research, and materials science. As ongoing research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.

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